Cas no 1821791-91-6 ((S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid)

• Product Name: (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid
• CAS No: 1821791-91-6
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 4936923
• Update Time: 2025-06-09

(S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid

• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16(4)11(12(17)18)9-5-7-10(15)8-6-9/h5-8,11H,1-4H3,(H,17,18)/t11-/m0/s1
• InChI Key： YKPHTKHOOQJGNC-NSHDSACASA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](C(=O)O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Additional information on (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid

Introduction to (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic Acid (CAS No. 1821791-91-6)

The compound (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid, identified by its CAS number 1821791-91-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of chiral amino acids that are widely utilized in the synthesis of enantiomerically pure drugs and bioactive molecules. The presence of both a brominated aromatic ring and an N-terminal protecting group, specifically the tert-butoxycarbonyl (Boc) moiety, makes this compound a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in the development of novel therapeutic agents that exhibit high specificity and low toxicity. The stereochemistry of pharmaceutical compounds plays a crucial role in their biological activity, with many drugs requiring a specific enantiomer for efficacy. The (S)-configuration of this compound is particularly noteworthy, as it aligns with the enantiomeric purity required for many modern drugs. The synthesis and application of such chiral compounds have been extensively studied, with advancements in asymmetric synthesis techniques enabling more efficient and scalable production methods.

The 4-Bromophenyl substituent on the aromatic ring introduces unique electronic properties to the molecule, influencing its reactivity and interaction with biological targets. This feature has been exploited in various drug design strategies, where the bromine atom serves as a handle for further functionalization or cross-coupling reactions. The Boc-protected amine group provides stability during synthetic processes while allowing for selective deprotection under mild acidic conditions, making it an ideal choice for multi-step syntheses.

Current research in medicinal chemistry highlights the importance of heterocyclic compounds in drug development. The structural motif present in (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid finds applications in the design of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Recent studies have demonstrated that incorporating brominated aromatic rings into kinase inhibitors can enhance binding affinity and selectivity towards target enzymes. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancerous tissues.

Another area where this compound has garnered attention is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including viral replication and tumor growth. By designing molecules that specifically inhibit these enzymes, researchers can develop treatments for conditions such as HIV/AIDS and cancer. The combination of the chiral amine and the brominated phenyl ring provides multiple interaction points with the active site of proteases, leading to potent inhibition.

The pharmaceutical industry has also explored the use of this compound in peptidomimetics—molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. Peptidomimetics are particularly valuable in drug development due to their ability to target specific biological pathways without eliciting an immune response. The structural features of (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid make it an excellent building block for constructing peptidomimetic libraries.

In addition to its applications in drug discovery, this compound has been utilized in materials science and chemical biology research. Its chiral nature makes it a suitable candidate for studying molecular recognition processes and developing chiral catalysts. Researchers have leveraged its unique properties to create novel materials with tailored optical and electronic characteristics.

The synthesis of complex molecules like (S)-2-(4-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid often requires sophisticated synthetic strategies that integrate multiple reaction steps seamlessly. Advances in flow chemistry have enabled more efficient production processes for such intermediates, reducing waste and improving yield. These innovations are crucial for scaling up production while maintaining high enantiomeric purity.

Future directions in research may explore new derivatives of this compound that exhibit enhanced pharmacological properties or improved pharmacokinetics. By modifying functional groups or introducing additional substituents, researchers can fine-tune the biological activity and therapeutic potential of these molecules. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.